Cas no 1396798-45-0 (2-4-(1-benzofuran-2-amido)phenyl-N-(2-methoxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-4-(1-benzofuran-2-amido)phenyl-N-(2-methoxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396798-45-0
• MF: C₂₀H₁₈N₆O₄
• MW: 406.394723415375
• CID: 6177339
• PubChem ID: 71792327
• Update Time: 2025-06-09

2-4-(1-benzofuran-2-amido)phenyl-N-(2-methoxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(1-benzofuran-2-amido)phenyl-N-(2-methoxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-(4-(benzofuran-2-carboxamido)phenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide
• 2-[4-(1-benzofuran-2-carbonylamino)phenyl]-N-(2-methoxyethyl)tetrazole-5-carboxamide
• VU0539737-1
• AKOS024542428
• 2-[4-(1-benzofuran-2-amido)phenyl]-N-(2-methoxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• F6242-1412
• 1396798-45-0

• Inchi： 1S/C20H18N6O4/c1-29-11-10-21-20(28)18-23-25-26(24-18)15-8-6-14(7-9-15)22-19(27)17-12-13-4-2-3-5-16(13)30-17/h2-9,12H,10-11H2,1H3,(H,21,28)(H,22,27)
• InChI Key： XAORZJQTKBFAJC-UHFFFAOYSA-N
• SMILES： O1C(C(NC2C=CC(=CC=2)N2N=NC(C(NCCOC)=O)=N2)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 406.13895308g/mol
• Monoisotopic Mass: 406.13895308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-4-(1-benzofuran-2-amido)phenyl-N-(2-methoxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to Compound with CAS No. 1396798-45-0 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 1396798-45-0 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. Its systematic name, 2-4-(1-benzofuran-2-amido)phenyl-N-(2-methoxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide, reflects its complex structural framework and potential biological activity. This introduction aims to provide a comprehensive overview of the compound's chemical properties, synthetic pathways, and its emerging applications in therapeutic research.

At the core of this compound's structure lies a benzofuran moiety, which is a well-known pharmacophore in medicinal chemistry due to its ability to interact with various biological targets. The benzofuran ring is linked to a phenyl group through an amide bond, further enhancing its potential for biological activity. The presence of a tetrazole ring in the molecule adds another layer of complexity, as tetrazoles have been extensively studied for their role in drug development due to their stability and ability to modulate enzyme activity.

The N-(2-methoxyethyl) substituent at the tetrazole ring suggests that this compound may exhibit favorable pharmacokinetic properties, including improved solubility and bioavailability. This is particularly important in drug design, where achieving optimal pharmacokinetic profiles is crucial for therapeutic efficacy. The carboxamide group at the 5-position of the tetrazole ring further suggests potential for interactions with biological targets, such as enzymes or receptors, which could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in the development of novel compounds targeting inflammatory and immunomodulatory pathways. The structural features of 2-4-(1-benzofuran-2-amido)phenyl-N-(2-methoxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide make it a promising candidate for such applications. Studies have shown that benzofuran derivatives can modulate inflammatory responses by interacting with key signaling pathways involved in immune regulation. The tetrazole moiety has also been identified as a potent scaffold for anti-inflammatory agents, further supporting the potential of this compound.

Moreover, the methoxyethyl group at the nitrogen atom of the tetrazole ring may enhance the compound's ability to cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) therapies. This is particularly relevant in the context of neurodegenerative diseases, where compounds that can effectively reach and interact with CNS targets are highly sought after. Preclinical studies have begun to explore the potential of this compound as a neuroprotective agent, with early results indicating promising effects on reducing neuroinflammation and protecting against oxidative stress.

The synthesis of 2-4-(1-benzofuran-2-amido)phenyl-N-(2-methoxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The benzofuran scaffold is typically synthesized through cyclization reactions involving appropriately substituted phenols and furans. The subsequent introduction of the amide bond requires careful selection of coupling reagents and conditions to avoid side reactions. The final step involves functionalizing the tetrazole ring with the N-(2-methoxyethyl) group and the carboxamide moiety, which can be achieved through nucleophilic substitution reactions or other appropriate synthetic methodologies.

Recent advances in synthetic chemistry have enabled more efficient and scalable production of complex molecules like this one. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields. These innovations are particularly valuable in drug discovery pipelines, where rapid access to high-quality compounds is essential for accelerating research and development efforts.

In addition to its potential therapeutic applications, 2-4-(1-benzofuran-2-amido)phenyl-N-(2-methoxyethyl)-2H-1,2,3,4-tetrazole-5-carboxamide may also find utility in research as a tool compound for studying biological mechanisms. Its unique structural features make it an attractive scaffold for designing analogs with modified properties for specific research purposes. By varying substituents on different parts of the molecule, researchers can gain insights into how structural changes affect biological activity and interactions.

The compound's stability under various storage conditions is another important consideration in its development as a pharmaceutical agent. Stability studies have shown that it remains stable under controlled temperatures and humidity levels when stored properly. This stability is crucial for ensuring consistent quality throughout manufacturing processes and during storage before reaching patients.

Evaluation of the compound's toxicity profile is also essential before it can be considered for clinical use. Preliminary toxicology studies have indicated that it exhibits low toxicity at tested doses when administered orally or intravenously in animal models. These findings are encouraging but require further investigation to confirm safety margins in humans.

The potential applications of this compound extend beyond inflammation and immunomodulation into other therapeutic areas such as cancer research. The benzofuran scaffold has been explored for its anti-cancer properties by interacting with key enzymes involved in cell proliferation and apoptosis regulation while maintaining minimal toxicity toward healthy cells making it an attractive candidate specifically against certain types cancers where current treatments face limitations regarding efficacy or side effects